Cas no 2411239-11-5 (2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide)

2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide is a specialized organic compound featuring a chloro-substituted propanamide backbone linked to a fluorinated phenylpyridine moiety. Its structural complexity, including the fluoro and pyridinyloxy substituents, suggests potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both halogen and heterocyclic groups enhances its reactivity, enabling selective modifications for targeted applications. This compound may exhibit favorable binding properties due to its aromatic and polar functional groups, making it a candidate for further investigation in drug discovery or crop protection formulations. Proper handling and storage are recommended due to its reactive chloro substituent.

2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide structure

2411239-11-5 structure

Product Name:2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide

CAS No:2411239-11-5

MF:C₁₆H₁₆ClFN₂O₂

MW:322.761846542358

CID:5996447

PubChem ID:146085962

Update Time:2025-05-20

2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

- EN300-7559469
- 2411239-11-5
- Z1562143911
- 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide
- 2-chloro-N-{1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethyl}propanamide
- Inchi： 1S/C16H16ClFN2O2/c1-10(17)16(21)20-11(2)12-5-6-15(14(18)8-12)22-13-4-3-7-19-9-13/h3-11H,1-2H3,(H,20,21)
- InChI Key： AXQRHMAKAPTSLT-UHFFFAOYSA-N
- SMILES： ClC(C)C(NC(C)C1C=CC(=C(C=1)F)OC1C=NC=CC=1)=O

Computed Properties

Exact Mass: 322.0884336g/mol
Monoisotopic Mass: 322.0884336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 51.2Å²

2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7559469-0.05g	2-chloro-N-{1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethyl}propanamide	2411239-11-5	95.0%	0.05g	$212.0	2025-03-22

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Additional information on 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide

Research Briefing on 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide (CAS: 2411239-11-5)

Recent studies on the compound 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide (CAS: 2411239-11-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, characterized by its unique chloro-fluoro-pyridinyloxyphenyl scaffold, has been investigated for its role as a modulator of specific biological targets. Recent synthetic approaches have optimized the yield and purity of 2411239-11-5, enabling more robust pharmacological evaluations. Key advancements include the development of a scalable one-pot reaction sequence, which reduces production costs and improves reproducibility.

Pharmacological studies have demonstrated that 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide exhibits selective inhibition of certain kinase pathways implicated in inflammatory and oncogenic processes. In vitro assays using human cell lines revealed IC50 values in the low micromolar range, suggesting potent bioactivity. Furthermore, preliminary in vivo studies in murine models have shown promising anti-inflammatory effects with minimal off-target toxicity.

Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity. The chloro and fluoro substituents, along with the pyridinyloxy linkage, contribute to enhanced binding affinity and metabolic stability. Computational docking studies support these findings, revealing favorable interactions with the ATP-binding sites of target kinases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 2411239-11-5. Recent efforts have focused on derivatization to improve solubility and bioavailability while retaining its pharmacological efficacy. Collaborative research between academia and industry is underway to advance this compound into preclinical development.

In conclusion, 2-Chloro-N-[1-(3-fluoro-4-pyridin-3-yloxyphenyl)ethyl]propanamide represents a compelling case study in rational drug design. Its unique chemical structure and promising biological activity warrant further investigation, particularly in the context of targeted therapies for inflammatory diseases and cancer. Future research directions include detailed mechanistic studies and the exploration of combination therapies to enhance therapeutic outcomes.